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Compound of Interest

(S)-5-aminopiperidin-2-one
Compound Name:
hydrochloride

Cat. No.: B591980

Technical Guide: (S)-5-Aminopiperidin-2-one
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (S)-5-aminopiperidin-2-one
hydrochloride (CAS Number: 672883-95-3), a chiral heterocyclic compound. Due to the
limited availability of public research on this specific molecule, this document compiles known
information from commercial suppliers and provides hypothetical, illustrative protocols and
pathways based on related chemical structures. This guide is intended to serve as a
foundational resource for researchers interested in utilizing this compound as a building block
in synthetic chemistry and drug discovery.

Chemical and Physical Properties

(S)-5-aminopiperidin-2-one hydrochloride is a piperidinone derivative, a class of compounds
recognized for its utility in medicinal chemistry. The hydrochloride salt form enhances its
stability and solubility in aqueous media.

General Properties
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The fundamental properties of (S)-5-aminopiperidin-2-one hydrochloride are summarized in

the table below.

Property Value Source(s)
CAS Number 672883-95-3 [1]
Molecular Formula CsH11CIN20 [1]
Molecular Weight 150.61 g/mol [1]
Appearance White to off-white solid

Purity (Typical) >95% [1]

1S/C5H10N20.CIH/c6-4-1-2-
InChl 5(8)7-3-4;/h4H,1-3,6H2,
(H,7,8);1H/t4-;/m0./s1

[2]

SMILES CI.N[C@H]1CCC(=0)NC1

[2]

Physical Properties

Specific quantitative physical property data for (S)-5-aminopiperidin-2-one hydrochloride is

not extensively reported in peer-reviewed literature. The following table indicates the current

status of available data.

Property Value Notes
Melting Point Data not available -
Boiling Point Data not available -
Expected to be soluble in
N ) water and polar organic
Solubility Data not available

solvents like methanol and
DMSO.

Safety and Handling
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(S)-5-aminopiperidin-2-one hydrochloride is classified with GHSO07 for potential hazards.
Standard laboratory safety protocols should be followed when handling this compound.

Hazard ldentification

Hazard Class GHS Pictogram Signal Word Hazard Statements
o ] H302: Harmful if
Acute Toxicity, Oral GHSO07 Warning
swallowed
) o ] H315: Causes skin
Skin Irritation GHSO07 Warning L
irritation
o ] H319: Causes serious
Eye Irritation GHSO07 Warning o
eye irritation
) o ] H335: May cause
Respiratory Irritation GHSO07 Warning

respiratory irritation

Precautionary Measures and Storage
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Category Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P264: Wash
] skin thoroughly after handling. P270: Do not eat,
Prevention
drink or smoke when using this product. P280:
Wear protective gloves/ eye protection/ face

protection.

P301 + P312: IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell. P305 + P351
+ P338: IF IN EYES: Rinse cautiously with
Response water for several minutes. Remove contact
lenses, if present and easy to do. Continue
rinsing. P337 + P313: If eye irritation persists:

Get medical advice/attention.

Store in a well-ventilated place. Keep container
tightly closed. Recommended storage

Storage - ] ]
conditions are in an inert atmosphere at 2-8°C.

[3]

Dispose of contents/container in accordance
Disposal with local/regional/national/international

regulations.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and analysis of (S)-5-
aminopiperidin-2-one hydrochloride are not readily available in the public domain. The
following sections provide illustrative methodologies based on the synthesis and analysis of

structurally related compounds.

Hypothetical Synthesis Workflow

A plausible synthetic route to (S)-5-aminopiperidin-2-one hydrochloride could start from L-
glutamic acid, involving Boc protection, cyclization, and subsequent deprotection and salt
formation.
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Step 1: Protection

L-Glutamic Acid

(Boc)20, Base

Boc-Protected Glutamic Acid

Coupling Agent (e.g., DCC/EDC)

Step 2: Cyclization

(S)-5-Oxo-pyrrolidine-2-carboxylic acid (Boc-protected)

Reduction (e.g., NaBH4), then intramolecular cyclization

Step 3: Reduction & Lactam|Formation

Boc-(S)-5-aminopiperidin-2-one

HCI in|organic [solvent

Step 4: Deprotection & Salt Formation

(S)-5-aminopiperidin-2-one hydrochloride

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for (S)-5-aminopiperidin-2-one hydrochloride.

lllustrative Purification and Analysis Workflow

Post-synthesis, the product would require purification, typically by recrystallization or column
chromatography, followed by analytical characterization to confirm its identity and purity.
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Crude Product from Synthesis

v
Recrystallization or Column Chromatographyj Purified (S)-5-aminopiperidin-2-one HCI

Characterization

v

NMR (1H, 13C)
HPLC/UPLC
Mass Spectrometry (HRMS)
FT-IR

Purity & Identity Confirmed

Click to download full resolution via product page

Caption: General workflow for purification and analysis.

Biological Activity and Applications

There is currently no specific information in the peer-reviewed literature detailing the biological
activity or mechanism of action of (S)-5-aminopiperidin-2-one hydrochloride. However, the
piperidine scaffold is a privileged structure in medicinal chemistry, found in numerous FDA-
approved drugs targeting a wide range of biological entities, including enzymes and G-protein

coupled receptors.

Potential as a Synthetic Building Block

Given its chiral nature and functional groups (a secondary amine within a lactam ring and a
primary amine), this compound is a valuable building block for creating libraries of more
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complex molecules for drug discovery screening.

Hypothetical Signaling Pathway Interaction

To illustrate a potential application in drug development, the following diagram shows a generic
signaling pathway where a hypothetical drug candidate, derived from (S)-5-aminopiperidin-2-
one hydrochloride, acts as an inhibitor of a kinase. This is a purely illustrative diagram and
does not represent a known biological activity of the compound.

Cell Membrane
Receptor
Signal
Cytoplasm
4
. (S)-5-aminopiperidin-2-one
Kinase A derived inhibitor

hosphorylation Inhibition

Kinase B

Transcription Factor

Gene Expression
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Caption: Hypothetical inhibition of a kinase signaling pathway.

Conclusion

(S)-5-aminopiperidin-2-one hydrochloride is a chiral chemical entity with potential
applications as a scaffold in synthetic and medicinal chemistry. While detailed public data on its
physical properties, specific synthesis protocols, and biological activity are scarce, this guide
consolidates the currently available information. Further research is necessary to fully
characterize this compound and explore its potential in drug development and other scientific
disciplines. Researchers are advised to confirm product specifications with their suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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